1-(3-Methoxyphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione

• IUPAC Name: 1-(3-methoxyphenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H23N3O4/c1-27-18-4-2-3-17(13-18)24-20(25)14-19(21(24)26)22-15-5-7-16(8-6-15)23-9-11-28-12-10-23/h2-8,13,19,22H,9-12,14H2,1H3
• InChI Key: KSUNWDJROLAHKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)CC(C2=O)NC3=CC=C(C=C3)N4CCOCC4
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• CAS No.: 474008-08-7

Description

1-(3-Methoxyphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activities

The compound has been studied for its insecticidal properties. Bakhite et al. (2014) synthesized several pyridine derivatives, including compounds related to 1-(3-Methoxyphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione, and tested them against cowpea aphid. One compound demonstrated insecticidal activity approximately four times greater than the standard acetamiprid insecticide (Bakhite et al., 2014).

Synthesis of Biodegradable Polyesteramides

This compound has been utilized in the synthesis of biodegradable polyesteramides with pendant functional groups. Veld et al. (1992) reported the preparation of morpholine-2,5-dione derivatives with various protected functional groups. These derivatives were used in copolymerizations to produce polyesteramides, demonstrating potential applications in biomedical and environmental fields (Veld, Dijkstra, & Feijen, 1992).

Synthesis of 3-Acyltetramic Acids

Jones et al. (1990) explored the acylation of pyrrolidine-2,4-diones, including compounds structurally similar to this compound. They developed a method for synthesizing 3-acyltetramic acids, which have potential applications in pharmaceutical and synthetic organic chemistry (Jones, Begley, Peterson, & Sumaria, 1990).

Development of Photoluminescent Conjugated Polymers

Beyerlein and Tieke (2000) reported the synthesis of photoluminescent conjugated polymers containing pyrrolo[3,4-c]pyrrole (DPP) units, related to the chemical structure of the compound . These polymers have potential applications in electronic devices due to their strong photoluminescence and good processability (Beyerlein & Tieke, 2000).

Anticancer Activity

Naik, Ambaye, and Gokhale (1987) studied a pyrrolidinedione-linked nitrogen mustard derivative for its anticancer effects. This research is significant as it highlights the potential of structurally similar compounds, like this compound, in cancer treatment (Naik, Ambaye, & Gokhale, 1987).